Cas no 3118-68-1 (3-Cyanobenzenesulfonamide)

• Product Name: 3-Cyanobenzenesulfonamide
• CAS No: 3118-68-1
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD02089633
• CID: 84623
• PubChem ID: 2808718
• Update Time: 2025-04-18

3-Cyanobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyanobenzenesulfonamide
• 3-Cyan-benzolsulfonsaeure-amid
• 3-cyanobenzene-1-sulfonamide
• 3-cyano-benzenesulfonic acid amide
• 3-sulfamoyl-benzonitrile
• BenzenesulfonaMide, 3-cyano- (9CI)
• 3-cyano-benzenesulfonamide
• 3118-68-1
• Maybridge1_003980
• MFCD02089633
• Benzenesulfonamide,3-cyano-(9ci)
• AKOS000149117
• C7H6N2O2S
• SY106882
• HMS552M20
• DS-2695
• Oprea1_861157
• 3-Cyanobenzenesulfonamide, 97%
• SCHEMBL791765
• SR-01000639549-1
• EN300-26997
• CS-W017115
• A820751
• J-018274
• D81798
• LTOFQPCBIZPXFH-UHFFFAOYSA-N
• FT-0658615
• DTXSID70384586
• Z45415628
• CCG-50150
• BBL100414
• STL554208
• benzenesulfonamide, 3-cyano-

• MDL： MFCD02089633
• Inchi： 1S/C7H6N2O2S/c8-5-6-2-1-3-7(4-6)12(9,10)11/h1-4H,(H2,9,10,11)
• InChI Key： LTOFQPCBIZPXFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 182.01500
• Monoisotopic Mass: 182.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.47
• Melting Point: 151-156 °C
• Boiling Point: 392.5°C at 760 mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.626
• PSA: 92.33000
• LogP: 1.98678
• Solubility: Not available

3-Cyanobenzenesulfonamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 7/9-22-24/25-26-36/37-38-51
• Hazardous Material Identification：
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature